Cas no 1158774-34-5 (3-(4-Nitrobenzyl)oxypyridine hydrobromide)

• Product Name: 3-(4-Nitrobenzyl)oxypyridine hydrobromide
• CAS No: 1158774-34-5
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• MDL: MFCD12128996
• CID: 4681991
• Update Time: 2025-05-20

3-(4-Nitrobenzyl)oxypyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-nitrobenzyl)oxy]pyridine hydrobromide
• 3-((4-Nitrobenzyl)oxy)pyridine hydrobromide
• 3-(4-Nitrobenzyl)oxypyridine hydrobromide

• MDL： MFCD12128996
• Inchi： 1S/C12H10N2O3.BrH/c15-14(16)11-5-3-10(4-6-11)9-17-12-2-1-7-13-8-12;/h1-8H,9H2;1H
• InChI Key： PRGRUNRSXXWMOD-UHFFFAOYSA-N
• SMILES： Br.O(C1C=NC=CC=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.995
• Monoisotopic Mass: 309.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(4-Nitrobenzyl)oxypyridine hydrobromide

3-(4-Nitrobenzyl)oxypyridine Hydrobromide (CAS No. 1158774-34-5): A Comprehensive Overview

3-(4-Nitrobenzyl)oxypyridine hydrobromide is a chemical compound with the CAS registry number 1158774-34-5. This compound belongs to the class of heterocyclic aromatic compounds, specifically a derivative of oxypyridine, which is a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of the 4-nitrobenzyl group introduces significant electronic and steric effects, making this compound a subject of interest in various fields of chemistry, including medicinal chemistry, materials science, and catalysis.

The molecular structure of 3-(4-nitrobenzyl)oxypyridine hydrobromide consists of an oxypyridine ring substituted at the 3-position with a 4-nitrobenzyl group. The hydrobromide counterion indicates that this compound exists as a bromide salt. The nitro group (-NO₂) attached to the benzene ring is an electron-withdrawing group, which significantly influences the electronic properties of the molecule. This makes the compound potentially useful in applications where electron-deficient aromatic systems are required, such as in electrophilic aromatic substitution reactions, or as a precursor for synthesizing more complex molecules.

Recent studies have highlighted the potential of 3-(4-nitrobenzyl)oxypyridine hydrobromide in the field of medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly those targeting specific biological pathways or enzymes. For instance, the compound has been used as a starting material for synthesizing inhibitors of certain kinases, which are enzymes involved in cell signaling and are often implicated in diseases such as cancer.

In terms of synthesis, 3-(4-nitrobenzyl)oxypyridine hydrobromide can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. One common method involves the reaction of an oxypyridine derivative with a suitable bromide source in the presence of a base or catalyst. The choice of synthesis method depends on the availability of starting materials and the desired purity and yield of the final product.

The physical properties of 3-(4-nitrobenzyl)oxypyridine hydrobromide include a melting point that is typical for such compounds, along with solubility characteristics that make it suitable for use in various organic solvents. Its stability under different conditions has also been studied, with findings indicating that it is stable under normal storage conditions but may undergo degradation under harsh conditions such as high temperatures or strong acidic or basic environments.

From an applications perspective, 3-(4-nitrobenzyl)oxypyridine hydrobromide has found use in both academic research and industrial settings. In academia, it serves as a valuable tool for exploring chemical reactivity and developing new synthetic methodologies. In industry, its potential applications include its use as an intermediate in pharmaceutical manufacturing or as a component in advanced materials.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. For example, density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity patterns. These studies have provided insights into how the nitro group influences the molecule's behavior in different chemical environments, paving the way for more precise predictions about its reactivity and stability.

In conclusion, 3-(4-nitrobenzyl)oxypyridine hydrobromide (CAS No. 1158774-34-5) is a versatile compound with significant potential in multiple areas of chemistry and related fields. Its unique structure and electronic properties make it an attractive candidate for further research and development, particularly in drug discovery and materials science.